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Compound of Interest

Compound Name: JNJ-18038683

Cat. No.: B1244105

For researchers, scientists, and drug development professionals, ensuring the safe and
compliant disposal of investigational compounds like JNJ-18038683 is a critical component of
laboratory safety and environmental responsibility. This guide provides essential, step-by-step
procedures for the proper disposal of INJ-18038683, ensuring adherence to best practices for
chemical handling and waste management.

JNJ-18038683 is a potent and selective 5-HT7 receptor antagonist that has been investigated
for its potential therapeutic effects in mood disorders. As with any investigational drug, proper
disposal is paramount to prevent environmental contamination and ensure the safety of all
personnel.

Immediate Safety and Disposal Protocol

The proper disposal route for INJ-18038683 depends on its classification as hazardous or
non-hazardous waste. This determination must be made in accordance with institutional and
regulatory guidelines. The following table summarizes the key steps for a compliant disposal
process.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1244105?utm_src=pdf-interest
https://www.benchchem.com/product/b1244105?utm_src=pdf-body
https://www.benchchem.com/product/b1244105?utm_src=pdf-body
https://www.benchchem.com/product/b1244105?utm_src=pdf-body
https://www.benchchem.com/product/b1244105?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1244105?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Step Action Key Considerations

Consult your institution's
Environmental Health and
Safety (EHS) department to
determine if INJ-18038683 is
1 Hazard Assessment classified as hazardous waste.
Provide them with any
available information on the
compound's chemical

properties.

Segregate JNJ-18038683
waste from other laboratory
waste streams. Use a
designated, compatible, and

) Segregation and Labeling Ieak-Proof containgr. Label the
container clearly with
"Hazardous Waste," the full
chemical name "JNJ-
18038683," and the date

accumulation started.

Keep the waste container
securely closed except when
adding waste. Ensure the

3 Container Management container is stored in a
designated satellite
accumulation area (SAA) away

from incompatible materials.

Once the container is full or

ready for disposal, submit a
4 Disposal Request hazardous waste pickup

request to your institution's

EHS department.

5 Documentation Maintain accurate records of
the disposal process, including

the quantity of waste, disposal
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date, and any documentation
provided by the EHS
department or the licensed

waste vendor.

Experimental Workflow for Disposal

The following diagram outlines the logical workflow for the proper disposal of JNJ-18038683,
from initial handling to final disposition.
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JNJ-18038683 Disposal Workflow
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Detailed Disposal Procedures

Any used or unused investigational medications must be destroyed in accordance with the
Federal Resource Conservation and Recovery Act (RCRA) guidelines and any standards set
by industry sponsors.[1] The following provides a more detailed, step-by-step guide for the
disposal of JNJ-18038683.

1. Initial Assessment and Consultation:

» Contact your Environmental Health and Safety (EHS) Department: This is the most critical
first step. Your institution's EHS department is responsible for determining whether a
chemical is considered hazardous waste.[1]

e Provide Information: Supply the EHS department with all available information on JNJ-
18038683, including its chemical name (1-benzyl-3-(4-chlorophenyl)-5,6,7,8-tetrahydro-4H-
pyrazolo[3,4-d]azepine), any known safety data, and the nature of the waste (e.g., pure
compound, solutions, contaminated labware).

2. Handling and Segregation:

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
glasses, gloves, and a lab coat, when handling JNJ-18038683.

o Waste Segregation: Do not mix JNJ-18038683 waste with other chemical waste streams
unless explicitly permitted by your EHS department.

3. Waste Accumulation and Storage:

» Container Selection: Use a container that is compatible with the chemical properties of INJ-
18038683. The original container is often a suitable choice. The container must be in good
condition and have a secure lid.

o Labeling: Affix a "Hazardous Waste" label to the container as soon as the first drop of waste
is added. The label must include:

o The full chemical name: "JNJ-18038683"

o The words "Hazardous Waste"
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o The date when waste was first added to the container.

o The name and contact information of the responsible researcher or lab.

» Storage: Store the waste container in a designated Satellite Accumulation Area (SAA). This
area should be secure and away from general laboratory traffic. Ensure secondary
containment, such as a plastic tub, is used for liquid waste.

4. Disposal:

o Waste Pickup: Once the container is full or you are ready to dispose of it, follow your
institution's procedure to request a pickup from the EHS department.

» Transportation and Final Disposal: The EHS department will arrange for a licensed
hazardous waste vendor to transport and dispose of the chemical waste. The most common
method for pharmaceutical waste is incineration at a permitted facility.[2]

5. Empty Containers:

e Decontamination: Empty containers that held JINJ-18038683 should be triple-rinsed with a
suitable solvent. The rinsate must be collected and disposed of as hazardous waste.

» Disposal of Rinsed Containers: After triple-rinsing, deface or remove the original label and
dispose of the container according to your institution's guidelines for non-hazardous lab
glass or plastic.

Disclaimer: This information is intended as a general guide. Always consult with your
institution's Environmental Health and Safety department for specific procedures and
requirements for the disposal of chemical waste in your laboratory. Adherence to institutional
and local regulations is mandatory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal of JNJ-18038683: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1244105#jnj-18038683-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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